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Compound of Interest

Compound Name: 3-Formyl Nevirapine

Cat. No.: B141980 Get Quote

Essential Safety and Handling Guide for 3-
Formyl Nevirapine
This guide provides crucial safety and logistical information for the handling and disposal of 3-
Formyl Nevirapine (CAS No. 174532-77-5). The following procedures are based on the safety

data for the parent compound, Nevirapine, and should be considered the minimum safety

standards. Given the presence of a formyl (aldehyde) group, 3-Formyl Nevirapine may exhibit

unique reactivity or toxicity, warranting a cautious approach.

Hazard Identification and Classification
While a specific Safety Data Sheet (SDS) for 3-Formyl Nevirapine is not readily available, the

parent compound, Nevirapine, is classified with the following hazards. It is prudent to assume

3-Formyl Nevirapine carries similar risks.

GHS Hazard Statements for Nevirapine:

H302: Harmful if swallowed.

H315: Causes skin irritation.[1]

H317: May cause an allergic skin reaction.[2]

H319: Causes serious eye irritation.[1]
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H335: May cause respiratory irritation.[1]

H373: May cause damage to organs through prolonged or repeated exposure.[2]

Precautionary Statements:

P260: Do not breathe dust/fume/gas/mist/vapors/spray.[2]

P264: Wash face, hands, and any exposed skin thoroughly after handling.[1][2]

P270: Do not eat, drink or smoke when using this product.[1]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][2]

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[1]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]

P501: Dispose of contents/container to an approved waste disposal plant.[2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure when handling 3-Formyl
Nevirapine.
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Protection Type Specification Rationale

Eye/Face Protection
Safety glasses with side-

shields or goggles.

Protects against splashes and

dust.

Hand Protection

Chemical-resistant gloves

(e.g., butyl rubber, nitrile

rubber).

Prevents skin contact and

potential irritation or allergic

reactions.

Skin and Body Protection

Laboratory coat, long-sleeved

clothing. Consider impervious

clothing for larger quantities.

Minimizes skin exposure to

dust and splashes.

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator

may be required for operations

generating dust or aerosols.

Prevents inhalation of the

compound, which may cause

respiratory irritation.

Safe Handling and Storage
Engineering Controls:

Work in a well-ventilated laboratory, preferably within a chemical fume hood, especially when

handling the solid form or preparing solutions.

Ensure an eyewash station and safety shower are readily accessible.[1]

Handling Procedures:

Read and understand the Safety Data Sheet for Nevirapine before commencing any work.

Avoid generating dust. Use appropriate weighing techniques (e.g., weighing boats, enclosed

balance).

Wash hands thoroughly after handling and before leaving the laboratory.[1]

Do not eat, drink, or smoke in the laboratory.[1]

Storage:
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Store in a tightly closed container in a cool, dry, and well-ventilated area. A recommended

storage temperature is between 2-8°C.

Keep away from strong oxidizing agents.

Spill and Emergency Procedures
Spill Response:

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Contain: Prevent further spread of the spill. For solid spills, carefully sweep up the material to

avoid creating dust. For liquid spills, absorb with an inert material (e.g., vermiculite, sand).

Collect: Place the spilled material and absorbent into a sealed, labeled container for

disposal.

Decontaminate: Clean the spill area with an appropriate solvent (e.g., soap and water, or as

recommended by your institution's safety office), followed by a water rinse.

Dispose: Dispose of all contaminated materials as hazardous waste.

First Aid Measures:

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison control center or seek

medical attention immediately.

If on Skin: Remove contaminated clothing. Wash skin thoroughly with soap and water. If skin

irritation or rash occurs, seek medical advice.[1][2]

If in Eyes: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.[1]

If Inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention if symptoms persist.[1]
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Disposal Plan
All waste containing 3-Formyl Nevirapine must be treated as hazardous chemical waste.

Solid Waste: Collect all solid waste (e.g., contaminated gloves, weighing paper, paper

towels) in a dedicated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste (e.g., unused solutions, rinsates) in a dedicated,

sealed, and clearly labeled hazardous waste container. Do not dispose of down the drain.

Disposal: All hazardous waste must be disposed of through your institution's environmental

health and safety office in accordance with local, state, and federal regulations.

Experimental Workflow for Handling 3-Formyl
Nevirapine
The following diagram outlines the standard workflow for safely handling 3-Formyl Nevirapine
in a laboratory setting.
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Workflow for Safe Handling of 3-Formyl Nevirapine
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Caption: Safe handling workflow for 3-Formyl Nevirapine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b141980?utm_src=pdf-body-img
https://www.benchchem.com/product/b141980?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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